Cas no 1361898-44-3 (2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid
• CAS No: 1361898-44-3
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933649
• Update Time: 2025-05-23

2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid

• Inchi： 1S/C10H10BrF2NO2/c1-5-2-6(3-8(15)16)9(10(12)13)14-7(5)4-11/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： JJABZDASBCDFFJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)C=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid

2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid: A Comprehensive Overview

The compound 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid, identified by the CAS number 1361898-44-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule incorporates a pyridine ring substituted with bromomethyl, difluoromethyl, and methyl groups, along with an acetic acid moiety at the 5-position. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging modern methodologies such as transition-metal-catalyzed cross-coupling reactions and enantioselective synthesis. The presence of halogen atoms (bromine and fluorine) in the structure of 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid makes it an attractive candidate for further functionalization. These halogens can serve as leaving groups in substitution reactions or participate in electrophilic aromatic substitution processes, thereby opening avenues for the creation of novel derivatives with enhanced properties.

The acetic acid group attached to the pyridine ring introduces additional functionality, potentially enabling the formation of esters or amides, which are commonly utilized in drug design. This feature underscores the compound's potential as a building block in medicinal chemistry. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and targeting specific biological pathways, making them valuable leads in drug discovery.

In terms of physical properties, 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid exhibits a melting point that is consistent with its molecular weight and degree of unsaturation. Its solubility characteristics suggest that it may be amenable to both polar and non-polar solvents, depending on the specific substituents' influence. The presence of electron-withdrawing groups like difluoromethyl enhances the molecule's stability under certain reaction conditions, while the bromomethyl group introduces a degree of reactivity that can be harnessed for further transformations.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to interact with biological systems suggests potential applications in treating conditions such as inflammation, neurodegenerative diseases, or infectious disorders. However, extensive preclinical studies are required to fully evaluate its safety profile and efficacy.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-methylpyridine-5-acetic acid represents a fascinating example of modern organic synthesis and its application in drug development. With its versatile structure and potential for further modification, this compound stands at the forefront of chemical innovation, offering exciting opportunities for researchers across multiple disciplines.